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Compound of Interest

Compound Name: N-Hydroxyphthalimide

Cat. No.: B041947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Hydroxyphthalimide (NHPI) is a versatile and commercially significant organic compound

with a wide range of applications, particularly in the fields of organic synthesis, catalysis, and

pharmaceutical development. This technical guide provides an in-depth overview of its core

physical and chemical properties, detailed experimental protocols, and key reaction pathways.

Core Physical and Chemical Properties
N-Hydroxyphthalimide, with the chemical formula C₈H₅NO₃, is a derivative of phthalimide.[1]

It typically appears as a white to pale yellow crystalline solid.[1][2] Key physical and chemical

properties are summarized in the tables below for easy reference and comparison.

Physical Properties of N-Hydroxyphthalimide
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Property Value References

Molecular Formula C₈H₅NO₃ [1][3]

Molar Mass 163.132 g·mol⁻¹ [1]

Appearance
White to pale yellow crystalline

solid
[1][2]

Melting Point 233 °C (decomposes) [1][2]

Boiling Point 370 °C [1][3]

Density 1.64 g/mL [1]

pKa 6.10 ± 0.20 (Predicted) [3][4]

Solubility Profile of N-Hydroxyphthalimide
N-Hydroxyphthalimide exhibits varied solubility in different solvents, a critical consideration

for its application in various reaction media.

Solvent Solubility References

Water Soluble [1]

Acetic Acid Soluble [1]

Ethyl Acetate Soluble [1]

Acetonitrile Soluble [1]

Dimethyl Sulfoxide (DMSO) Slightly soluble [3][5]

Methanol Slightly soluble [3]

Dichloromethane Generally soluble [5]

Ethanol Generally soluble [5]

Experimental Protocols
Synthesis of N-Hydroxyphthalimide
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A common and efficient method for the synthesis of N-Hydroxyphthalimide involves the

reaction of phthalic anhydride with hydroxylamine hydrochloride in the presence of a base.

Materials:

Phthalic anhydride

Hydroxylamine hydrochloride

Sodium carbonate

Water

Ethanol (for recrystallization)

Procedure:

Dissolve phthalic anhydride in water.

In a separate flask, dissolve hydroxylamine hydrochloride and sodium carbonate in water.

Slowly add the hydroxylamine hydrochloride solution to the phthalic anhydride solution with

constant stirring.

Heat the reaction mixture to reflux for a specified period. The reaction progress can be

monitored by thin-layer chromatography.

Upon completion, cool the mixture to room temperature, which will cause the product to

precipitate.

Filter the crude N-Hydroxyphthalimide and wash it with cold water.

Purify the product by recrystallization from a suitable solvent, such as ethanol, to yield white

to pale yellow crystals of N-Hydroxyphthalimide. An overall yield of 76% can be achieved

following purification.[1]

Diagram of N-Hydroxyphthalimide Synthesis:
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Reactants

Process

Products

Phthalic Anhydride

Reaction in WaterHydroxylamine HCl

Base (e.g., Na2CO3)

Heating/Reflux

N-Hydroxyphthalimide

Side Products (NaCl, H2O, CO2)

N-Hydroxyphthalimide
(NHPI)

Phthalimido-N-oxyl
(PINO) Radical

Initiator

Substrate Radical
(R.)

H abstraction

Substrate
(R-H)

Peroxyl Radical
(ROO.)

O2H abstraction from NHPI

Hydroperoxide
(ROOH)
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Reactants

Reaction Steps

Products

Alcohol (R-OH)

Protonation by Alcohol

N-Hydroxyphthalimide

Nucleophilic Attack by NHPI

Triphenylphosphine (PPh3)

Activation of PPh3 with DEAD

Azodicarboxylate (DEAD)

O-Alkylated NHPI Triphenylphosphine Oxide Hydrazide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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